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Compound of Interest

Compound Name:
Sodium 4-Aminobenzenesulfonate

Hydrate

Cat. No.: B057364 Get Quote

This in-depth technical guide provides a comprehensive overview of the synthesis pathway for

sodium 4-aminobenzenesulfonate hydrate, a versatile intermediate in the pharmaceutical

and dye industries. This document is intended for researchers, scientists, and drug

development professionals, offering detailed experimental protocols, quantitative data, and

process visualizations.

Overview of the Synthesis Pathway
The synthesis of sodium 4-aminobenzenesulfonate hydrate is primarily a two-step process.

The first step involves the electrophilic sulfonation of aniline to produce 4-

aminobenzenesulfonic acid (sulfanilic acid). The second step is the neutralization of the

resulting sulfanilic acid with a sodium base, followed by crystallization to yield the hydrated

sodium salt.

The overall reaction can be summarized as follows:

Step 1: Sulfonation of Aniline C₆H₅NH₂ + H₂SO₄ → H₂N-C₆H₄-SO₃H + H₂O

Step 2: Neutralization and Hydration H₂N-C₆H₄-SO₃H + NaOH → H₂N-C₆H₄-SO₃Na + H₂O

H₂N-C₆H₄-SO₃Na + xH₂O → H₂N-C₆H₄-SO₃Na·xH₂O
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The most common hydrate form is the dihydrate, sodium 4-aminobenzenesulfonate dihydrate.

[1][2]

Experimental Protocols
Step 1: Synthesis of 4-Aminobenzenesulfonic Acid
(Sulfanilic Acid)
This protocol is based on the classical method of aniline sulfonation.

Materials:

Aniline (freshly distilled)

Concentrated sulfuric acid (98%)

Deionized water

Ice

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Beaker

Buchner funnel and flask

Filter paper

Procedure:

In a round-bottom flask, cautiously add 20 mL of concentrated sulfuric acid to 10 mL of

aniline in small portions. The reaction is highly exothermic, so cool the flask in an ice-water

bath during the addition to control the temperature.
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Once the addition is complete, attach a reflux condenser to the flask.

Heat the reaction mixture in an oil bath or with a heating mantle to a temperature of 180-

190°C.[3][4][5]

Maintain this temperature for 4 to 5 hours with continuous stirring. During this period, the

initially formed aniline hydrogen sulfate rearranges to 4-aminobenzenesulfonic acid.[6]

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the cooled reaction mixture into 200 mL of cold water while stirring. This will

cause the crude sulfanilic acid to precipitate as a gray crystalline solid.

Collect the crude product by suction filtration using a Buchner funnel.

Wash the collected crystals with ice-cold water to remove any remaining impurities.

For further purification, the crude sulfanilic acid can be recrystallized from hot water. Dissolve

the crude product in a minimal amount of boiling water, and then allow it to cool slowly to

form purified crystals.

Collect the purified crystals by suction filtration and dry them in a desiccator.

Step 2: Synthesis of Sodium 4-aminobenzenesulfonate
Dihydrate
This protocol describes the neutralization of sulfanilic acid and the subsequent crystallization of

its dihydrate sodium salt.

Materials:

Purified 4-aminobenzenesulfonic acid

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

Deionized water

Ethanol
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Equipment:

Beaker

Hotplate with magnetic stirrer

pH meter or pH paper

Crystallization dish

Buchner funnel and flask

Filter paper

Procedure:

In a beaker, dissolve the purified 4-aminobenzenesulfonic acid in a sufficient amount of

deionized water. Gentle heating may be required to facilitate dissolution.

Slowly add a 10% aqueous solution of sodium carbonate or sodium hydroxide to the

sulfanilic acid solution with continuous stirring until the pH of the solution reaches 7-8.[7] The

sulfanilic acid will dissolve completely as it is converted to its more soluble sodium salt.

The balanced chemical reaction when using sodium carbonate is: 2 H₂N-C₆H₄-SO₃H +

Na₂CO₃ → 2 H₂N-C₆H₄-SO₃Na + H₂O + CO₂

If the solution has any color impurities, a small amount of activated charcoal can be added,

and the solution can be heated to boiling and then filtered hot to remove the charcoal.

Concentrate the resulting solution by gentle heating to about half of its original volume.

Allow the solution to cool slowly to room temperature in a crystallization dish. For better

crystal formation, the dish can be partially covered and left undisturbed.

As the solution cools and the solvent evaporates, crystals of sodium 4-

aminobenzenesulfonate dihydrate will form.

Collect the crystals by suction filtration.
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Wash the crystals with a small amount of cold ethanol to remove any remaining soluble

impurities.

Dry the crystals at room temperature or in a desiccator to obtain the final product.

Quantitative Data
The following table summarizes the quantitative data reported for the synthesis of sulfanilic

acid, the precursor to sodium 4-aminobenzenesulfonate hydrate. Data for the neutralization

and crystallization step to the final product is less commonly reported in the literature.

Parameter Value Reference

Step 1: Sulfanilic Acid

Synthesis

Aniline to Sulfuric Acid Ratio

(v/v)
1:2 [5]

Reaction Temperature 180-190°C [3][4][5]

Reaction Time 1-5 hours [3][5][6]

Reported Yield 4.22% - 98% [8][9]

Purity of Recrystallized

Product
>99% [9]

Step 2: Sodium 4-

aminobenzenesulfonate

Dihydrate

Molecular Formula C₆H₆NNaO₃S·2H₂O [2]

Molecular Weight 231.20 g/mol [2]

Water Solubility 170 g/L

Process Visualizations
Synthesis Pathway Diagram
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The following diagram illustrates the two-step synthesis pathway from aniline to sodium 4-
aminobenzenesulfonate hydrate.
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4-Aminobenzenesulfonic Acid
(Sulfanilic Acid)

Sulfonation
(180-190°C)

Concentrated
Sulfuric Acid Sodium 4-aminobenzenesulfonate

Neutralization

Sodium Hydroxide or
Sodium Carbonate Sodium 4-aminobenzenesulfonate

Hydrate

Crystallization

Water
(Hydration)

Click to download full resolution via product page

Caption: Two-step synthesis of sodium 4-aminobenzenesulfonate hydrate.

Experimental Workflow Diagram
This diagram outlines the logical flow of the experimental procedure.
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Step 1: Sulfonation

Step 2: Neutralization and Crystallization
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Caption: Experimental workflow for the synthesis of sodium 4-aminobenzenesulfonate
hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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